Cas no 1036755-95-9 (Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate)

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate is a heterocyclic organic compound featuring a quinazoline core with a methyl ester substituent at the 6-position and a ketone group at the 2-position. This structure lends itself to applications in pharmaceutical and agrochemical research, particularly as a versatile intermediate in the synthesis of bioactive molecules. Its ester functionality enhances reactivity for further derivatization, while the quinazoline scaffold offers potential for interactions with biological targets. The compound exhibits stability under standard handling conditions and is typically characterized by high purity, making it suitable for precision synthesis. Its well-defined chemical properties facilitate its use in medicinal chemistry and drug discovery efforts.
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate structure
1036755-95-9 structure
Product name:Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
CAS No:1036755-95-9
MF:C10H8N2O3
MW:204.1821
MDL:MFCD30468800
CID:3044491
PubChem ID:68668135

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
    • 1,2-DIHYDRO-2-OXO-6-QUINAZOLINECARBOXYLIC ACID METHYL ESTER
    • 6-Quinazolinecarboxylic acid, 1,2-dihydro-2-oxo-, Methyl ester
    • HVSDYHBZUMPZHM-UHFFFAOYSA-N
    • methyl 2-hydroxyquinazolin-6-carboxylate
    • AK551230
    • Q10959
    • SCHEMBL3502418
    • SCHEMBL23535786
    • AKOS032961517
    • CS-0044865
    • F15825
    • 1036755-95-9
    • SY345840
    • methyl2-oxo-1,2-dihydroquinazoline-6-carboxylate
    • MFCD30468800
    • DS-19576
    • DB-142896
    • AKOS030528838
    • methyl 2-oxo-1H-quinazoline-6-carboxylate
    • MDL: MFCD30468800
    • Inchi: 1S/C10H8N2O3/c1-15-9(13)6-2-3-8-7(4-6)5-11-10(14)12-8/h2-5H,1H3,(H,11,12,14)
    • InChI Key: HVSDYHBZUMPZHM-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C(C1C([H])=C([H])C2=C(C([H])=NC(N2[H])=O)C=1[H])=O

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.8

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate Security Information

Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD633859-100mg
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
100mg
¥496.0 2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0426-10G
methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 95%
10g
¥ 9,108.00 2023-03-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M78890-100mg
Methyl2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
100mg
¥785.0 2024-07-19
Ambeed
A241433-250mg
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
250mg
$37.0 2023-06-27
Chemenu
CM204441-1g
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
1g
$556 2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M78890-1g
Methyl2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
1g
¥2947.0 2024-07-19
eNovation Chemicals LLC
Y0995283-5g
methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 95%
5g
$1120 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1115505-250mg
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
250mg
¥1101 2023-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OK058-100mg
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
100mg
686CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OK058-1g
Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
1036755-95-9 97%
1g
3535CNY 2021-05-08

Additional information on Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate

Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate: A Comprehensive Overview

Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate, also known by its CAS number CAS No. 1036755-95-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their versatile applications in drug discovery and materials science.

The molecular structure of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate consists of a quinazolinone core with a methyl ester group attached at the 6-position. The quinazolinone moiety is a bicyclic structure comprising two nitrogen atoms, which contributes to its unique electronic properties and reactivity. The presence of the methyl ester group enhances the compound's solubility and stability, making it suitable for various applications.

Recent studies have highlighted the potential of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The compound's ability to form stable complexes with protein targets has been extensively studied using computational chemistry techniques.

In addition to its pharmacological applications, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has shown promise in materials science. Its photochemical properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have utilized derivatives of this compound to enhance device performance and efficiency.

The synthesis of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate involves a multi-step process that typically begins with the condensation of an amino acid derivative with an aldehyde or ketone. The reaction conditions are optimized to ensure high yields and purity. Recent research has focused on developing environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

From an analytical standpoint, the characterization of Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity.

In terms of biological activity, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate has demonstrated moderate inhibitory effects on several enzymes associated with neurodegenerative diseases. Preclinical studies have shown that it can cross the blood-brain barrier, making it a potential candidate for treating conditions such as Alzheimer's disease.

The compound's stability under various environmental conditions has also been investigated. Studies indicate that it is relatively stable under neutral pH conditions but undergoes hydrolysis in alkaline or acidic environments. This information is critical for determining its shelf life and storage requirements.

In conclusion, Methyl 2-Oxo-1,2-Dihydroquinazoline-6-Carboxylate is a versatile compound with diverse applications in drug discovery and materials science. Its unique chemical properties and biological activity make it a valuable tool for researchers across multiple disciplines.

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(CAS:1036755-95-9)Methyl 2-oxo-1,2-dihydroquinazoline-6-carboxylate
A920557
Purity:99%/99%/99%/99%
Quantity:500.0mg/1.0g/5.0g/10.0g
Price ($):152.0/228.0/684.0/1141.0